Cas no 26586-55-0 (1-4-(4-Methylpiperazino)phenyl-1-ethanone)

• Product Name: 1-4-(4-Methylpiperazino)phenyl-1-ethanone
• CAS No: 26586-55-0
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD00023297
• CID: 256335
• Update Time: 2025-04-19

1-4-(4-Methylpiperazino)phenyl-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(4-Methylpiperazin-1-yl)phenyl)ethanone
• 1-[4-(4-methylpiperazin-1-yl)phenyl]ethanone
• 1-[4-(4-Methylpiperazino)phenyl]-1-ethanone
• 4-(4-Methylpiperazino)acetophenone
• 4’-(4’-METHYLPIPERAZINO)ACETOPHENONE
• Ethanone,1-[4-(4-methyl-1-piperazinyl)phenyl]-
• 1-[4-(4-methylpiperazin-1-yl)phenyl]ethan-1-one
• 1-[4-(4-methyl-piperazin-1-yl)-phenyl]-ethanone
• 4-(4-methylpiperazino)-acetophenone
• ACETOPHENONE,4'-(4-METHYL-1-PIPERAZINYL)
• EINECS 247-827-5
• p-(4-methyl-1-piperazinyl)acetophenone
• p-(4-Methylpiperazino)-acetophenone
• 1-4-(4-Methylpiperazino)phenyl-1-ethanone

• MDL： MFCD00023297
• Inchi： 1S/C13H18N2O/c1-11(16)12-3-5-13(6-4-12)15-9-7-14(2)8-10-15/h3-6H,7-10H2,1-2H3
• InChI Key： IRIZGAMYKHTLKS-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 218.14200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5

Experimental Properties

• Color/Form: Not available
• Density: 1.0346 (rough estimate)
• Melting Point: 96-100 °C
• Boiling Point: 358.99°C (rough estimate)
• Refractive Index: 1.6450 (estimate)
• PSA: 23.55000
• LogP: 1.64390
• Solubility: Not available

1-4-(4-Methylpiperazino)phenyl-1-ethanone Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones